SAG Dihydrochloride
SAG Dihydrochloride
Novel potent Smo agonist, activating Hedgehog signaling; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
364590-63-6
VCID:
VC0005964
InChI:
InChI=1S/C28H28ClN3OS.2ClH.H2O/c1-30-22-9-11-23(12-10-22)32(28(33)27-26(29)24-7-2-3-8-25(24)34-27)18-19-5-4-6-21(17-19)20-13-15-31-16-14-20;;;/h2-8,13-17,22-23,30H,9-12,18H2,1H3;2*1H;1H2
SMILES:
CNC1CCC(CC1)N(CC2=CC(=CC=C2)C3=CC=NC=C3)C(=O)C4=C(C5=CC=CC=C5S4)Cl.O.Cl.Cl
Molecular Formula:
C28H32Cl3N3O2S
Molecular Weight:
580.993
SAG Dihydrochloride
CAS No.: 364590-63-6
Inhibitors
VCID: VC0005964
Molecular Formula: C28H32Cl3N3O2S
Molecular Weight: 580.993
| CAS No. | 364590-63-6 |
|---|---|
| Product Name | SAG Dihydrochloride |
| Molecular Formula | C28H32Cl3N3O2S |
| Molecular Weight | 580.993 |
| IUPAC Name | 3-chloro-N-[4-(methylamino)cyclohexyl]-N-[(3-pyridin-4-ylphenyl)methyl]-1-benzothiophene-2-carboxamide;hydrate;dihydrochloride |
| Standard InChI | InChI=1S/C28H28ClN3OS.2ClH.H2O/c1-30-22-9-11-23(12-10-22)32(28(33)27-26(29)24-7-2-3-8-25(24)34-27)18-19-5-4-6-21(17-19)20-13-15-31-16-14-20;;;/h2-8,13-17,22-23,30H,9-12,18H2,1H3;2*1H;1H2 |
| Standard InChIKey | IYXUQUYRWPGIQL-UHFFFAOYSA-N |
| SMILES | CNC1CCC(CC1)N(CC2=CC(=CC=C2)C3=CC=NC=C3)C(=O)C4=C(C5=CC=CC=C5S4)Cl.O.Cl.Cl |
| Description | Novel potent Smo agonist, activating Hedgehog signaling; High Quality Biochemicals for Research Uses |
| Synonyms | 3-Chloro-benzo[b]thiophene-2-carboxylic acid (4-methylamino-cyclohexyl)-(3-pyridin- 4-yl-benzyl)-amide Hydrochloride hydrate |
| PubChem Compound | 71433770 |
| Last Modified | Nov 11 2021 |
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